Methyl 4-bromo-2-fluorobenzoate

• IUPAC Name: methyl 4-bromo-2-fluorobenzoate
• InChI: InChI=1S/C8H6BrFO2/c1-12-8(11)6-3-2-5(9)4-7(6)10/h2-4H,1H3
• InChI Key: DLILIUSWDLJMCE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)Br)F
• Molecular Formula: C8H6BrFO2
• DSSTOX Substance ID: DTXSID50463040
• Molecular Weight: 233.03 g/mol
• CAS RN: 179232-29-2

Description

Methyl 4-bromo-2-fluorobenzoate is a chemical compound with the molecular formula C8H6BrFO2 and a molecular weight of 233.04. It is also known as 4-Bromo-2-fluorobenzoic Acid Methyl Ester. It is used as a reagent in the synthesis of aminopyridyl-based inhibitors targeting Trypanosoma cruzi CYP51 as anti-Chagas agents.

Molecular Structure Analysis

The InChI code for Methyl 4-bromo-2-fluorobenzoate is 1S/C8H6BrFO2/c1-12-8(11)6-3-2-5(9)4-7(6)10/h2-4H,1H3. This indicates the specific arrangement of atoms in the molecule.

Physical And Chemical Properties Analysis

Methyl 4-bromo-2-fluorobenzoate is a solid at room temperature. It has a density of 1.577±0.06 g/cm3 (20 ºC 760 Torr).

Scientific Research Applications

Methyl 4-bromo-2-fluorobenzoate: A Comprehensive Analysis of Scientific Research Applications

Synthesis of Aminopyridyl-Based Inhibitors: Methyl 4-bromo-2-fluorobenzoate is used as a reagent in the synthesis of aminopyridyl-based inhibitors. These inhibitors target Trypanosoma cruzi CYP51, which is a crucial enzyme for the survival of the parasite responsible for Chagas disease. .

Palladium-Mediated Coupling Reactions: This compound is also employed in the synthesis of biaryl intermediates through palladium-mediated coupling reactions with various aryl boronic acids. .

Safety and Hazards

Methyl 4-bromo-2-fluorobenzoate is classified as a hazardous substance. It has hazard statements H302, H315, H319, H332, H335, indicating that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Synthesis routes and methods I

Procedure details

To a solution of 4-bromo-2-fluorobenzoic acid (4 g, 18 mmol) in methanol (10 mL) was added dropwise oxalyl dichloride (4.6 g, 36 mmol). The reaction was heated to 60° C. overnight and added slowly into ice water, and extracted with DCM (50 mL×2). The combined extracts were washed with brine, dried over Na2SO4 and concentrated to give the desired product (3.7 g, 88%) as brown solid.

Synthesis routes and methods II

Procedure details

4-bromo-2-fluorobenzoic acid (30 g, 0.14 mol) was dissolved in methanol with a few drops of sulfuric acid. The reaction medium was refluxed for 20 hours. The cooled reaction mixture was evaporated and the residue partitioned between ethyl acetate and saturated aqueous sodium bicarbonate solution. The organic layer was separated and washed with brine, dried over sodium sulfate, filtered and evaporated to give methyl 4-bromo-2-fluorobenzoate (20.7 g, yield 64%) as a white solid. 1H-NMR (400 MHz, DMSO-d6) δ (ppm); 3.85 (s, 3H), 7.55-7.58 (m, 1H), 7.70-7.73 (m, 1H), 7.79-7.83 (m, 1H); LC-MS (ESI) m/z: 233 (M+1)+, 235 (M+3)+

Synthesis routes and methods III

Procedure details

To a 500-mL three neck round-bottom flask was added a solution of 4-bromo-2-fluorobenzoic acid (30.0 g, 137 mmol, 1.00 equiv) in methanol (200 mL). SOCl2 (24.0 g, 202 mmol, 1.50 equiv) was added dropwise at 0° C. The resulting solution was stirred for 10 min at 0° C., for 30 min at 25° C., and then for 3 h at 50° C. After cooling to room temperature, the resulting mixture was concentrated under reduced pressure. The residue was partitioned between water (100 mL) and ethyl acetate (100 mL). The aqueous phase was extracted with 100 mL of ethyl acetate. The combined organic layers were washed with 1×100 mL of water, 1×100 mL of sodium bicarbonate (aq. sat.) and 1×100 mL of brine. The organic layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield 30.0 g (94%) of the title compound as a light yellow solid.

Synthesis routes and methods IV

Procedure details

4-Bromo-2-fluorobenzoic acid (5.00 g) was added to ethyl acetate (35 mL) and methanol (35 mL). Trimethylsilyldiazomethane (2M solution in diethyl ether, 12.56 mL) was added slowly and the solution was mixed at room temperature for 30 minutes. The solvent was removed under vacuum, and the crude material was dissolved in ethyl acetate. The solution was extracted with 0.5M sodium hydroxide and dried with brine then anhydrous sodium sulfate. After filtration, the solvent was removed under vacuum to afford crude product of sufficient purity for subsequent use.

Q & A

Q1: What is the role of Methyl 4-bromo-2-fluorobenzoate in the synthesis of retinoid derivatives?

A: Methyl 4-bromo-2-fluorobenzoate serves as a crucial building block in the synthesis of novel retinoid derivatives. [] It acts as an electrophilic coupling partner in a Suzuki coupling reaction with a boronic acid derivative (compound 2 in the paper). This reaction forms a key carbon-carbon bond, ultimately leading to the formation of the desired retinoid derivative 1b after hydrolysis.

Q2: What is the significance of synthesizing fluorinated retinoid derivatives like compound 1b?

A: Incorporating fluorine into organic molecules, particularly pharmaceuticals, can significantly alter their biological properties. [] In the case of retinoid derivatives, fluorination can influence their lipophilicity, metabolic stability, and binding affinity to target receptors. The research highlights that the fluorinated retinoid derivative 1b exhibits promising anti-cancer activity by inducing differentiation in HL-60 cells (a human leukemia cell line) with a lower IC50 value compared to all-trans retinoic acid (ATRA), a commercially available retinoid drug. This suggests that fluorination in this specific context might lead to improved potency.